Cas no 2094476-87-4 (Methyl 2-chloro-5-{[(2-methoxyethyl)sulfanyl]methyl}pyridine-3-carboxylate)

Methyl 2-chloro-5-{[(2-methoxyethyl)sulfanyl]methyl}pyridine-3-carboxylate is a pyridine-based ester compound featuring a chloro substituent at the 2-position and a (2-methoxyethyl)sulfanyl methyl group at the 5-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of both electron-withdrawing (chloro) and electron-donating (methoxyethylsulfanyl) groups enhances its versatility in cross-coupling reactions and nucleophilic substitutions. Its ester functionality allows for straightforward derivatization, while the thioether linkage contributes to stability under various reaction conditions. The compound is typically handled under inert conditions to preserve its integrity.
Methyl 2-chloro-5-{[(2-methoxyethyl)sulfanyl]methyl}pyridine-3-carboxylate structure
2094476-87-4 structure
Product Name:Methyl 2-chloro-5-{[(2-methoxyethyl)sulfanyl]methyl}pyridine-3-carboxylate
CAS No:2094476-87-4
MF:C11H14ClNO3S
MW:275.751760959625
CID:6587130
PubChem ID:126839531
Update Time:2025-06-09

Methyl 2-chloro-5-{[(2-methoxyethyl)sulfanyl]methyl}pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-chloro-5-{[(2-methoxyethyl)sulfanyl]methyl}pyridine-3-carboxylate
    • EN300-6696270
    • Z2683007512
    • methyl 2-chloro-5-(2-methoxyethylsulfanylmethyl)pyridine-3-carboxylate
    • 2094476-87-4
    • AKOS033978015
    • Methyl 2-chloro-5-{[(2-methoxyethyl)sulfanyl]methyl}pyridine-3-carboxylate
    • Inchi: 1S/C11H14ClNO3S/c1-15-3-4-17-7-8-5-9(11(14)16-2)10(12)13-6-8/h5-6H,3-4,7H2,1-2H3
    • InChI Key: ZJYBJGDSYKUPQP-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)OC)C=C(C=N1)CSCCOC

Computed Properties

  • Exact Mass: 275.0382922g/mol
  • Monoisotopic Mass: 275.0382922g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 73.7Ų

Methyl 2-chloro-5-{[(2-methoxyethyl)sulfanyl]methyl}pyridine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6696270-0.05g
methyl 2-chloro-5-{[(2-methoxyethyl)sulfanyl]methyl}pyridine-3-carboxylate
2094476-87-4 95.0%
0.05g
$212.0 2025-03-13

Methyl 2-chloro-5-{[(2-methoxyethyl)sulfanyl]methyl}pyridine-3-carboxylate Related Literature

Additional information on Methyl 2-chloro-5-{[(2-methoxyethyl)sulfanyl]methyl}pyridine-3-carboxylate

Comprehensive Overview of Methyl 2-chloro-5-{[(2-methoxyethyl)sulfanyl]methyl}pyridine-3-carboxylate (CAS No. 2094476-87-4)

Methyl 2-chloro-5-{[(2-methoxyethyl)sulfanyl]methyl}pyridine-3-carboxylate (CAS No. 2094476-87-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine backbone and functionalized side chains, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, featuring a chloro substituent and a methoxyethyl sulfanyl group, makes it particularly valuable for applications requiring precise chemical modifications.

In recent years, the demand for pyridine derivatives like Methyl 2-chloro-5-{[(2-methoxyethyl)sulfanyl]methyl}pyridine-3-carboxylate has surged due to their role in developing novel therapeutics and crop protection agents. Researchers are increasingly exploring its potential in drug discovery, particularly in the design of kinase inhibitors and antimicrobial agents. The compound's ability to act as a building block for heterocyclic chemistry aligns with the growing trend toward targeted molecular design in the pharmaceutical industry.

From an agrochemical perspective, Methyl 2-chloro-5-{[(2-methoxyethyl)sulfanyl]methyl}pyridine-3-carboxylate is being investigated for its utility in creating next-generation pesticides with improved efficacy and environmental safety. Its structural features, such as the sulfanyl methyl linkage, contribute to enhanced bioavailability and stability, which are critical factors in modern agrochemical formulations. This aligns with the global push for sustainable agriculture and reduced ecological impact.

The synthesis of Methyl 2-chloro-5-{[(2-methoxyethyl)sulfanyl]methyl}pyridine-3-carboxylate typically involves multi-step organic reactions, including nucleophilic substitution and esterification. Advanced analytical techniques like NMR spectroscopy and mass spectrometry are employed to ensure high purity and accurate characterization. These methods are essential for meeting the stringent quality standards required in both pharmaceutical and agrochemical applications.

One of the most frequently asked questions about this compound revolves around its solubility and reactivity under various conditions. Studies indicate that it exhibits moderate solubility in polar organic solvents, making it suitable for use in diverse reaction environments. Additionally, its stability profile under ambient conditions has been a topic of interest, particularly for industrial-scale production and storage.

Another area of focus is the compound's potential role in green chemistry initiatives. Researchers are exploring catalytic methods to synthesize Methyl 2-chloro-5-{[(2-methoxyethyl)sulfanyl]methyl}pyridine-3-carboxylate with reduced waste and energy consumption. This aligns with broader industry trends toward eco-friendly synthesis and sustainable manufacturing practices.

In summary, Methyl 2-chloro-5-{[(2-methoxyethyl)sulfanyl]methyl}pyridine-3-carboxylate (CAS No. 2094476-87-4) represents a critical intermediate in modern chemical research. Its applications span pharmaceuticals, agrochemicals, and material science, making it a compound of enduring relevance. As scientific advancements continue, its role in innovative solutions for global challenges is expected to expand further.

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